1-(2-fluorobenzoyl)-4-(phenoxyacetyl)piperazine

• IUPAC Name: 1-[4-(2-fluorobenzoyl)piperazin-1-yl]-2-phenoxyethanone
• InChI: InChI=1S/C19H19FN2O3/c20-17-9-5-4-8-16(17)19(24)22-12-10-21(11-13-22)18(23)14-25-15-6-2-1-3-7-15/h1-9H,10-14H2
• InChI Key: YLJDQIGMUSPIKE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)COC2=CC=CC=C2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol
• Solubility: >51.4 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(2-fluorobenzoyl)-4-(phenoxyacetyl)piperazine is a useful research compound. Its molecular formula is C19H19FN2O3 and its molecular weight is 342.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 342.13797063 g/mol and the complexity rating of the compound is 460. The solubility of this chemical has been described as >51.4 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Research into the synthesis and characterization of related compounds provides insights into methods that could potentially apply to 1-(2-fluorobenzoyl)-4-(phenoxyacetyl)piperazine. For instance, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate involves condensation reactions under basic conditions, characterized by spectroscopic evidence and X-ray crystallography, indicating the potential for similar synthetic pathways and characterization techniques for this compound (Sanjeevarayappa et al., 2015).

Molecular Docking and Biological Activity

The binding of Hoechst 33258 to the minor groove of B-DNA, involving a molecule with a piperazine ring, underscores the significance of molecular docking studies in understanding the interactions between small molecules and biological targets. This research highlights the potential of piperazine-containing compounds for specific DNA interactions, which could be relevant for this compound in exploring its biological applications (Pjura et al., 1987).

Antimicrobial and Antibacterial Evaluation

Studies on the synthesis and evaluation of new analogs of fluoroquinolones annulated with 6-substituted-2-aminobenzothiazoles demonstrate the antimicrobial potential of fluoroquinolone derivatives with substituted piperazine rings. Such research suggests that compounds structurally related to this compound could possess significant antibacterial activity, warranting further exploration in this direction (Sharma et al., 2015).

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action. Piperazine derivatives have been studied for a variety of biological activities, including as antipsychotic, antihistaminic, and anthelmintic (anti-worm) agents.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities. This could involve in vitro and in vivo studies, as well as computational modeling.